1-(2-Methanesulfonylphenyl)propan-1-amine

• Molecular Formula: C10H15NO2S
• Molecular Weight: 213.30 g/mol
• IUPAC Name: 1-(2-methylsulfonylphenyl)propan-1-amine
• InChI: InChI=1S/C10H15NO2S/c1-3-9(11)8-6-4-5-7-10(8)14(2,12)13/h4-7,9H,3,11H2,1-2H3
• InChI Key: HKZLJZTVWOVMEL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1S(=O)(=O)C)N

Description

1-(2-Methanesulfonylphenyl)propan-1-amine is a secondary amine characterized by a propan-1-amine backbone substituted at the phenyl ring’s 2-position with a methanesulfonyl (-SO₂CH₃) group.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Methanesulfonylphenyl)propan-1-amine typically involves the reaction of 2-methanesulfonylphenyl derivatives with propan-1-amine under controlled conditions. One common method includes the nucleophilic substitution of a suitable leaving group on the phenyl ring with propan-1-amine. The reaction is often carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, to facilitate the substitution process.

Industrial Production Methods: Industrial production of 1-(2-Methanesulfonylphenyl)propan-1-amine may involve large-scale synthesis using similar reaction conditions as described above. The process is optimized for higher yields and purity, often employing continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions: 1-(2-Methanesulfonylphenyl)propan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones, depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the methanesulfonyl group to a thiol or sulfide.

Substitution: The amine group can participate in nucleophilic substitution reactions, forming derivatives with different functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed for substitution reactions.

Major Products:

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols and sulfides.

Substitution: Various alkylated or acylated derivatives.

Scientific Research Applications

1-(2-Methanesulfonylphenyl)propan-1-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2-Methanesulfonylphenyl)propan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The methanesulfonyl group can form covalent bonds with nucleophilic sites on proteins, leading to modulation of their activity. The propan-1-amine moiety may also interact with biological membranes, affecting cellular processes.

Comparison with Similar Compounds

Key Observations :

• Electron Effects : The methanesulfonyl group enhances acidity and stability compared to electron-donating groups (e.g., methoxy in ’s 3-[(4-methoxyphenyl)oxy]propan-1-amine ).
• Steric Influence : Bulky substituents like 4-sec-butyl () reduce reactivity in nucleophilic reactions, whereas smaller groups (e.g., bromo in ) favor industrial scalability .

Implications for Target Compound :

• Reductive alkylation (as in ) or amide coupling () could be adapted for 1-(2-Methanesulfonylphenyl)propan-1-amine by substituting aldehydes or acids with methanesulfonylphenyl precursors.

Target Compound’s Prospects :

• The methanesulfonyl group may enhance binding to sulfonylurea receptors or modulate enzyme inhibition, though toxicity studies are needed.

Physicochemical Properties

Comparative data highlight substituent-driven variations:

Property	1-(2-Methanesulfonylphenyl)propan-1-amine (Inferred)	1-(Furan-2-yl)-2-methylpropan-1-amine ()	1-(4-Ethylphenyl)-2-methylpropan-1-amine ()
Molecular Weight	~213.29 (C₁₀H₁₅NO₂S)	139.19	177.29
Density	~1.2–1.3 g/cm³ (estimated)	0.9625 g/cm³	Not reported
Boiling Point	High (due to polar -SO₂CH₃)	68–69°C at 9 Torr	Liquid at RT
pKa	~8–9 (estimated)	9.66	Not reported

Key Insight :

• The methanesulfonyl group likely increases hydrophilicity and thermal stability compared to furan or alkyl-substituted analogs.

Market and Industrial Relevance

• 1-(4-Bromophenyl)propan-1-amine : Global production value reached ~$12 million in 2025, driven by pharmaceutical intermediates demand .
• Discontinued Compounds : 1-(4-sec-Butylphenyl)propan-1-amine () faced market withdrawal due to scalability challenges .

Target Compound’s Viability :

• Requires cost-effective synthesis and demonstrated efficacy in preclinical studies to justify commercial production.